Cas no 97914-17-5 (3',4'-Di-O-methyl-(-)-epicatechin)

• Product Name: 3',4'-Di-O-methyl-(-)-epicatechin
• CAS No: 97914-17-5
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 1996222
• PubChem ID: 14732293
• Update Time: 2025-04-21

3',4'-Di-O-methyl-(-)-epicatechin Chemical and Physical Properties

Names and Identifiers

• 3',4'-Di-O-methyl-(-)-epicatechin
• 3'-O,4'-O-dimethyl-(-)-epicatechin
• 3'-O-,4'-O-dimethyl-(-)-epicatechin
• 3,4'-Di-Me ether-(2R,3R)-3,3',4',5,7-Pentahydroxyflavan
• SCHEMBL862104
• Epicatechin 3',4'-dimethyl ether
• CHEBI:197156
• LMPK12020114
• (2R,3R)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• 97914-17-5
• CHEMBL485663

• Inchi： 1S/C17H18O6/c1-21-14-4-3-9(5-16(14)22-2)17-13(20)8-11-12(19)6-10(18)7-15(11)23-17/h3-7,13,17-20H,8H2,1-2H3
• InChI Key： INGGXWWOTDZRPX-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC(C2C(O)CC3C(=CC(=CC=3O)O)O2)=CC=1

Computed Properties

• Exact Mass: 318.11033829Da
• Monoisotopic Mass: 318.11033829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.797
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins